Cas no 2408965-13-7 ((2-Ethyl-4-methoxyphenyl)methanamine;hydrochloride)

• Product Name: (2-Ethyl-4-methoxyphenyl)methanamine;hydrochloride
• CAS No: 2408965-13-7
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 5327120
• Update Time: 2025-05-23

(2-Ethyl-4-methoxyphenyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Ethyl-4-methoxyphenyl)methanamine;hydrochloride
• 1-(2-ethyl-4-methoxyphenyl)methanamine hydrochloride
• Z4182788171

• Inchi： 1S/C10H15NO.ClH/c1-3-8-6-10(12-2)5-4-9(8)7-11;/h4-6H,3,7,11H2,1-2H3;1H
• InChI Key： SVWZEGRBXCWWAE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(CN)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 35.2

Additional information on (2-Ethyl-4-methoxyphenyl)methanamine;hydrochloride

Introduction to (2-Ethyl-4-methoxyphenyl)methanamine Hydrochloride (CAS No. 2408965-13-7)

(2-Ethyl-4-methoxyphenyl)methanamine hydrochloride, identified by its CAS number 2408965-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives, featuring a phenyl ring substituted with ethyl and methoxy groups, and is further modified by a hydrochloride salt form, enhancing its solubility and bioavailability. The unique structural characteristics of this molecule make it a promising candidate for various therapeutic applications, particularly in the realm of drug discovery.

The< strong> molecular structure of (2-Ethyl-4-methoxyphenyl)methanamine hydrochloride consists of a benzene ring with an ethyl group attached at the 2-position and a methoxy group at the 4-position. The presence of these substituents influences the compound's electronic properties, making it a versatile scaffold for further chemical modifications. The hydrochloride salt form, which involves the protonation of the amine group, improves the compound's stability and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong> aromatic amine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological pathways. Specifically, (2-Ethyl-4-methoxyphenyl)methanamine hydrochloride has been investigated for its potential role in modulating neurological and inflammatory responses. Its structural similarity to known bioactive molecules suggests that it may exhibit comparable pharmacological effects.

One of the most compelling aspects of this compound is its< strong> interaction with neurotransmitter systems. Neurotransmitters play a crucial role in regulating various physiological processes, including mood, cognition, and pain perception. By targeting specific neurotransmitter receptors or enzymes, (2-Ethyl-4-methoxyphenyl)methanamine hydrochloride could potentially offer therapeutic benefits in conditions such as depression, anxiety, and chronic pain syndromes. Preliminary studies have indicated that this compound may exhibit anxiolytic and analgesic properties, although further research is needed to confirm these findings.

The< strong> solubility profile of (2-Ethyl-4-methoxyphenyl)methanamine hydrochloride is another critical factor that contributes to its pharmaceutical relevance. The hydrochloride salt form enhances water solubility, which is essential for drug formulation and administration. This improved solubility facilitates efficient absorption and distribution within the body, potentially leading to better therapeutic outcomes. Additionally, the stability of the hydrochloride salt ensures that the compound remains effective during storage and transportation.

Recent advancements in computational chemistry have enabled researchers to predict the< strong> binding affinity of (2-Ethyl-4-methoxyphenyl)methanamine hydrochloride to various biological targets more accurately. Molecular docking studies have suggested that this compound may interact with enzymes such as cytochrome P450 monooxygenases and transferases, which are involved in drug metabolism. Understanding these interactions is crucial for optimizing drug design and minimizing potential side effects.

The< strong> synthesis pathway of (2-Ethyl-4-methoxyphenyl)methanamine hydrochloride involves multi-step organic reactions, including Friedel-Crafts alkylation and methylation followed by salt formation. The efficiency and scalability of this synthetic route are important considerations for industrial production. Recent improvements in synthetic methodologies have allowed for higher yields and purer products, making it more feasible to pursue large-scale manufacturing.

In conclusion, (2-Ethyl-4-methoxyphenyl)methanamine hydrochloride (CAS No. 2408965-13-7) represents a significant advancement in pharmaceutical research. Its unique structural features, coupled with its favorable pharmacokinetic properties, position it as a valuable candidate for further therapeutic development. As research continues to uncover new applications for this compound, it holds promise for addressing unmet medical needs across various therapeutic areas.